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Compound of Interest

Compound Name: 2-Methyl-4-nitropentan-3-ol

Cat. No.: B15377656

Absence of a specific Safety Data Sheet (SDS) for 2-Methyl-4-nitropentan-3-ol necessitates a
cautious approach to its disposal. The following procedures are based on general best
practices for the disposal of nitro-containing organic compounds. It is imperative to consult with
your institution's Environmental Health and Safety (EHS) department for guidance specific to
your location and circumstances.

Immediate Safety and Handling Precautions

Prior to handling 2-Methyl-4-nitropentan-3-ol, ensure that all relevant safety protocols are in
place. Nitro-compounds as a class are known to be toxic and potentially explosive.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If
ventilation is inadequate, a respirator may be necessary.

Step-by-Step Disposal Procedure
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The disposal of 2-Methyl-4-nitropentan-3-ol must be managed by a licensed professional
waste disposal service. Do not attempt to dispose of this chemical down the drain or in regular
solid waste.

o Consult Safety Data Sheet (SDS): While a specific SDS for 2-Methyl-4-nitropentan-3-ol is
not readily available in public databases, always first attempt to locate one from the chemical
supplier. If available, the SDS will contain specific disposal instructions in Section 13.

o Contact EHS: Inform your institution's Environmental Health and Safety (EHS) department
about the need to dispose of 2-Methyl-4-nitropentan-3-ol. They will provide guidance on
institutional protocols and local regulations.

e Proper Labeling and Storage of Waste:

o Store waste 2-Methyl-4-nitropentan-3-ol in a designated, properly sealed, and clearly
labeled waste container.

o The label should include the full chemical name ("2-Methyl-4-nitropentan-3-ol"), the
words "Hazardous Waste," and any other information required by your institution or local
regulations.

o Store the waste container in a cool, dry, well-ventilated area away from incompatible
materials.

e Segregation of Waste: Do not mix 2-Methyl-4-nitropentan-3-ol waste with other waste
streams unless explicitly instructed to do so by your EHS department. Organic nitro
compounds are incompatible with strong oxidizing agents and strong reducing agents, which
can lead to violent reactions.

o Arrange for Professional Disposal: Your EHS department will coordinate with a licensed
hazardous waste disposal contractor for the pickup and ultimate disposal of the chemical.
The most common method of disposal for such compounds is incineration in a chemical
incinerator equipped with an afterburner and scrubber.

Summary of Chemical Data
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The following table summarizes the available data for 2-Methyl-4-nitropentan-3-ol. The lack of

extensive physical and toxicological data underscores the need for cautious handling and

professional disposal.

Property

Value

Chemical Formula

CeH13NOs3

Molecular Weight

147.174 g/mol

CAS Number

20570-70-1

Physical State

Data not readily available

Boiling Point Data not readily available
Melting Point Data not readily available
InChlKey LOCQZPLNYZAZHO-UHFFFAOYSA-N

Disposal Workflow

The following diagram outlines the logical steps for the proper disposal of 2-Methyl-4-

nitropentan-3-ol.
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Start: Need to Dispose of
2-Methyl-4-nitropentan-3-ol

Attempt to Locate Specific SDS
from Supplier

'

SDS Found?

Yes No

Consult Institutional
Environmental Health & Safety (EHS)

Follow Disposal Instructions
in Section 13 of SDS

Properly Label and Store Waste
in a Designated Area
Segregate from

Incompatible Materials
A 4 i

Arrange for Pickup by
Licensed Waste Disposal Contractor

End of Procedure
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 To cite this document: BenchChem. [2-Methyl-4-nitropentan-3-ol proper disposal
procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15377656#2-methyl-4-nitropentan-3-ol-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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